4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 4-bromo-2-pyridin-2-ylpyridazin-3-one
• InChI: InChI=1S/C9H6BrN3O/c10-7-4-6-12-13(9(7)14)8-3-1-2-5-11-8/h1-6H
• InChI Key: HDVWQFAMWPRHAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2C(=O)C(=CC=N2)Br
• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol
• CAS No.: 2251053-93-5

Description

4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one is a heterocyclic compound that contains both pyridine and pyridazinone moieties. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of various pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one typically involves the reaction of 4-bromoacetophenone with 2-cyanothioacetamide in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate chalcone, which then undergoes cyclization to form the desired pyridazinone derivative .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms could also be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The pyridazinone ring can be oxidized or reduced to form different derivatives.

Coupling Reactions: The compound can participate in Suzuki-Miyaura cross-coupling reactions to form biaryl derivatives.

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles like amines or thiols in the presence of a base.

Oxidation: Can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Often use palladium catalysts and boronic acids under mild conditions.

Major Products Formed

Substitution Products: Various substituted pyridazinone derivatives.

Oxidation Products: Oxidized forms of the pyridazinone ring.

Reduction Products: Reduced forms of the pyridazinone ring.

Coupling Products: Biaryl derivatives with potential biological activities.

Scientific Research Applications

4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of potential drug candidates with antimicrobial, anticancer, and anti-inflammatory properties.

Biological Studies: Investigated for its interactions with various biological targets, including enzymes and receptors.

Chemical Biology: Utilized in the design of probes and inhibitors for studying biological pathways.

Material Science: Explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one depends on its specific biological target. Generally, it can interact with enzymes or receptors, modulating their activity. The pyridazinone moiety can form hydrogen bonds and other interactions with the active site of enzymes, leading to inhibition or activation of their function. The exact molecular targets and pathways involved vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

Similar Compounds

2-(Pyridin-2-yl)pyridazin-3-one: Lacks the bromine substituent but shares the pyridazinone core.

4-Chloro-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one: Similar structure with a chlorine atom instead of bromine.

4-Fluoro-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one: Contains a fluorine atom in place of bromine.

Uniqueness

4-Bromo-2-(pyridin-2-yl)-2,3-dihydropyridazin-3-one is unique due to the presence of the bromine atom, which can significantly influence its reactivity and biological activity. The bromine substituent can participate in various chemical reactions, such as substitution and coupling, making this compound a versatile intermediate in organic synthesis .